Cas no 1361777-40-3 (2,3-Dichloro-5'-fluoro-2'-trifluoromethyl-biphenyl)

• Product Name: 2,3-Dichloro-5'-fluoro-2'-trifluoromethyl-biphenyl
• CAS No: 1361777-40-3
• MF: C₁₃H₆Cl₂F₄
• MW: 309.086355686188
• CID: 4991580
• Update Time: 2025-06-13

2,3-Dichloro-5'-fluoro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5'-fluoro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl2F4/c14-11-3-1-2-8(12(11)15)9-6-7(16)4-5-10(9)13(17,18)19/h1-6H
• InChI Key： OWBQEYLGWDPNNF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C=CC=1C(F)(F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 2,3-Dichloro-5'-fluoro-2'-trifluoromethyl-biphenyl

Comprehensive Overview of 2,3-Dichloro-5'-fluoro-2'-trifluoromethyl-biphenyl (CAS No. 1361777-40-3)

The compound 2,3-Dichloro-5'-fluoro-2'-trifluoromethyl-biphenyl (CAS No. 1361777-40-3) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and advanced material science. Its unique molecular structure, featuring chloro and fluoro substituents, makes it a valuable building block for designing complex molecules. Researchers and industries are increasingly exploring its potential due to its electron-withdrawing properties and enhanced stability under various chemical conditions.

In recent years, the demand for fluorinated compounds like 2,3-Dichloro-5'-fluoro-2'-trifluoromethyl-biphenyl has surged, driven by their applications in drug discovery and agrochemical development. The compound's CAS No. 1361777-40-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its trifluoromethyl group is particularly noteworthy, as it often improves the bioavailability and metabolic stability of pharmaceutical candidates, aligning with the growing trend of fluorine incorporation in modern therapeutics.

From a synthetic perspective, 2,3-Dichloro-5'-fluoro-2'-trifluoromethyl-biphenyl serves as a versatile intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings. These reactions are pivotal for constructing biaryl frameworks, which are prevalent in active pharmaceutical ingredients (APIs). The compound's halogenated sites offer multiple functionalization opportunities, enabling the creation of diverse molecular architectures. This adaptability has made it a focal point in medicinal chemistry and material science research.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some persistent organic pollutants (POPs), 2,3-Dichloro-5'-fluoro-2'-trifluoromethyl-biphenyl is designed with controlled degradation pathways, addressing concerns about environmental persistence. This aligns with the broader industry shift toward sustainable chemistry and green synthesis, topics frequently searched by professionals seeking eco-friendly alternatives.

In the realm of advanced materials, this compound's aromatic and fluorine-rich structure contributes to the development of high-performance polymers and liquid crystals. Its incorporation into organic electronic devices has been explored due to its potential to enhance charge transport and thermal stability. These properties are critical for innovations in flexible electronics and optoelectronic materials, areas of high interest in both academic and industrial settings.

Analytical characterization of 2,3-Dichloro-5'-fluoro-2'-trifluoromethyl-biphenyl typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity assessment and structural verification, which are essential for its use in high-value applications. The compound's CAS No. 1361777-40-3 is often referenced in patent literature and technical datasheets, underscoring its commercial and scientific importance.

Looking ahead, the compound's role in next-generation therapeutics and smart materials is expected to expand. As researchers delve deeper into structure-activity relationships (SAR), 2,3-Dichloro-5'-fluoro-2'-trifluoromethyl-biphenyl may unlock new possibilities in targeted drug delivery and functional material design. Its combination of halogen and fluorine substituents positions it as a key player in the evolution of molecular engineering.